Cas no 1806548-37-7 (2-Bromo-1-(2-(chloromethyl)-3-(trifluoromethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(chloromethyl)-3-(trifluoromethyl)phenyl)propan-1-one
• CAS No: 1806548-37-7
• MF: C₁₁H₉BrClF₃O
• MW: 329.540772199631
• CID: 4973182
• Update Time: 2025-06-07

2-Bromo-1-(2-(chloromethyl)-3-(trifluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(chloromethyl)-3-(trifluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C11H9BrClF3O/c1-6(12)10(17)7-3-2-4-9(8(7)5-13)11(14,15)16/h2-4,6H,5H2,1H3
• InChI Key： UTVHPYNEFZMCEN-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C(F)(F)F)C=1CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(2-(chloromethyl)-3-(trifluoromethyl)phenyl)propan-1-one

2-Bromo-1-(2-(chloromethyl)-3-(trifluoromethyl)phenyl)propan-1-one

The compound with CAS No. 1806548-37-7, known as 2-Bromo-1-(2-(chloromethyl)-3-(trifluoromethyl)phenyl)propan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom, a chloromethyl group, and a trifluoromethyl group attached to a phenyl ring, further connected to a propanone moiety. The combination of these functional groups makes this compound a valuable substrate for various chemical transformations and applications.

Recent studies have highlighted the potential of 2-Bromo-1-(2-(chloromethyl)-3-(trifluoromethyl)phenyl)propan-1-one in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or cellular pathways. The presence of the trifluoromethyl group, for instance, has been shown to enhance the stability and bioavailability of the compound, making it a promising candidate for drug design.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the bromination of an intermediate phenyl propanone derivative, followed by the introduction of the chloromethyl and trifluoromethyl groups via nucleophilic substitution or electrophilic aromatic substitution. The precise conditions and reagents used in these reactions are critical to achieving high yields and maintaining the integrity of the functional groups.

The structural complexity of 2-Bromo-1-(2-(chloromethyl)-3-(trifluoromethyl)phenyl)propan-1-one also lends itself to applications in materials science. For instance, researchers have investigated its use as a building block for advanced polymers and materials with tailored electronic properties. The bromine atom serves as a reactive site for further functionalization, enabling the creation of cross-linked structures or hybrid materials with enhanced mechanical and thermal stability.

From an environmental perspective, understanding the fate and behavior of this compound in different ecosystems is crucial. Studies have shown that 2-Bromo-1-(2-(chloromethyl)-3-(trifluoromethyl)phenyl)propan-1-one exhibits moderate biodegradability under aerobic conditions, with specific microbial communities playing a key role in its transformation. This information is essential for assessing its potential impact on aquatic and terrestrial environments and for developing strategies to mitigate any adverse effects.

In conclusion, 2-Bromo-1-(2-(chloromethyl)-3-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1806548-37-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the development of innovative solutions across various fields.